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Compound of Interest

Compound Name: 4,4'-Divinylbiphenyl

Cat. No.: B1366803 Get Quote

This guide provides comprehensive health and safety information for 4,4'-Divinylbiphenyl,
tailored for researchers, scientists, and drug development professionals. It covers toxicological

data, handling procedures, and emergency protocols, alongside detailed experimental

methodologies.

Chemical and Physical Properties
4,4'-Divinylbiphenyl is a solid organic compound with the following properties:

Property Value Source

CAS Number 4433-13-0 [1]

Molecular Formula C₁₆H₁₄ [1]

Molecular Weight 206.28 g/mol [2]

Appearance Off-white to light yellow solid [3]

Melting Point 153 °C [1]

Boiling Point (Predicted) 341.6 ± 22.0 °C [1]

Density (Predicted) 0.998 ± 0.06 g/cm³ [1]

Flash Point (Predicted) 170.246 °C [1]

Storage Temperature -20°C, stored under nitrogen [3]
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Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

4,4'-Divinylbiphenyl is classified with the following hazards:

Hazard Class GHS Code Hazard Statement

Acute toxicity, Oral H302 Harmful if swallowed

Skin corrosion/irritation H315 Causes skin irritation

Serious eye damage/eye

irritation
H319 Causes serious eye irritation

Specific target organ toxicity,

single exposure
H335 May cause respiratory irritation

Hazardous to the aquatic

environment, long-term
H413

May cause long lasting harmful

effects to aquatic life

Signal Word: Warning

GHS Pictogram:

alt text

Toxicological Summary
Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for 4,4'-Divinylbiphenyl are not readily available in the public domain.

However, based on the GHS classification H302 ("Harmful if swallowed"), the oral LD50 is

expected to be in the range of 300 to 2000 mg/kg for rats.

The toxicity of biphenyl, the parent compound, has been more extensively studied. Biphenyl is

metabolized in the liver to various hydroxylated compounds, with 4-hydroxybiphenyl being a

major metabolite. Some metabolites of biphenyl have shown evidence of genotoxicity. Chronic

exposure to biphenyl has been associated with kidney and liver toxicity in animal studies.

Given the structural similarity, it is prudent to assume that 4,4'-Divinylbiphenyl may exhibit

similar toxicological properties.
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Experimental Protocols for Toxicological
Assessment
The following sections detail the standardized OECD (Organisation for Economic Co-operation

and Development) guidelines for assessing the acute toxicity of a chemical substance like 4,4'-
Divinylbiphenyl.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method is designed to estimate the acute oral toxicity of a substance.[4]

Principle: A stepwise procedure is used with a small number of animals per step. The

outcome of each step (mortality or survival) determines the dose for the next step. The

method aims to classify the substance into a specific toxicity class rather than determining a

precise LD50 value.[4]

Test Animals: Healthy, young adult rats of a single sex (usually females) are used.[4]

Procedure:

Animals are fasted prior to dosing.

The substance is administered orally by gavage in a single dose.

A starting dose is chosen from a series of fixed dose levels (5, 50, 300, 2000 mg/kg body

weight).

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

Body weight is recorded weekly.

A gross necropsy is performed on all animals at the end of the observation period.

Interpretation: The toxicity class is determined based on the dose level at which mortality is

observed.
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Acute Dermal Toxicity - OECD Test Guideline 402
This guideline outlines the procedure for assessing acute toxicity via dermal exposure.[5][6]

Principle: The substance is applied to the skin of the test animals in a single dose.[5]

Test Animals: Healthy young adult rats, rabbits, or guinea pigs with healthy, intact skin are

used.[6]

Procedure:

The fur is removed from the dorsal area of the trunk of the test animals 24 hours before

the test.

The test substance is applied uniformly over an area of at least 10% of the body surface.

The treated area is covered with a porous gauze dressing and non-irritating tape for a 24-

hour exposure period.

Animals are observed for signs of toxicity and mortality for at least 14 days.

Body weight is recorded weekly.

A gross necropsy is performed on all animals at the end of the study.

Limit Test: A limit test at a dose of 2000 mg/kg body weight can be performed to determine if

the substance has low dermal toxicity.[5]

Acute Inhalation Toxicity - OECD Test Guideline 403
This test evaluates the toxicity of a substance when inhaled.[7][8]

Principle: Animals are exposed to the test substance in the form of a gas, vapor, or aerosol in

a specially designed inhalation chamber for a defined period (typically 4 hours).[7]

Test Animals: Young adult rats are the preferred species.[9]

Procedure:
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Animals are placed in whole-body or nose-only exposure chambers.

The concentration of the test substance in the chamber is maintained at a constant level.

Animals are exposed for a standard duration, usually 4 hours.

Following exposure, animals are observed for at least 14 days for signs of toxicity and

mortality.

Body weights are recorded at regular intervals.

A full necropsy is performed on all animals.

LC50 Determination: The test is typically conducted at a range of concentrations to

determine the LC50, the concentration that is lethal to 50% of the test animals.[7]

Safe Handling and Personal Protective Equipment
(PPE)
Due to its hazardous properties, strict safety precautions must be followed when handling 4,4'-
Divinylbiphenyl.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Use a closed system for transfers and reactions where possible to minimize dust and vapor

generation.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Wear a lab coat or chemical-resistant suit.
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Use chemically resistant gloves (e.g., nitrile rubber, neoprene). Double gloving is

recommended.

Respiratory Protection: If working outside a fume hood or if dust/aerosol generation is likely,

use a NIOSH-approved respirator with a particulate filter.

Hygiene Measures
Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.

Emergency Procedures
In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visualizations
Experimental Workflow for Acute Oral Toxicity Testing
Caption: Workflow for OECD 423 Acute Oral Toxicity Test.

Hypothesized Metabolic Pathway of 4,4'-Divinylbiphenyl
Caption: Hypothesized metabolic pathway for 4,4'-Divinylbiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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